1-hydroxy-2-(3-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one

• IUPAC Name: 1-hydroxy-2-(3-nitrophenyl)-6,7-dihydro-5H-benzimidazol-4-one
• InChI: InChI=1S/C13H11N3O4/c17-11-6-2-5-10-12(11)14-13(15(10)18)8-3-1-4-9(7-8)16(19)20/h1,3-4,7,18H,2,5-6H2
• InChI Key: IFUVWDRHFBIXHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(N2O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol

Description

1-hydroxy-2-(3-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one, also known as NBDHEX, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound was first synthesized in 2005 and has since been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Synthesis Methods and Derivatives

• Synthesis of Tetrahydro-4H-Benzimidazol-4-One Derivatives: A study by Samsonov (2017) detailed the synthesis of 1,5,6,7-tetrahydro-4H-benzimidazol-4-one derivatives from 2,6-bis(hydroxyimino)cyclohexan-1-one. This includes the hydrolysis process to obtain 1-hydroxy- 2-R-1,5,6,7-tetrahydro-4H-benzimidazol-4-ones.

Structural and Spectroscopic Studies

• Structural and Spectroscopic Analysis of Benzimidazole Derivatives: A study conducted by Saral et al. (2017) focused on extensive structural and spectroscopic studies of benzimidazole derivatives, including those related to 1-hydroxy-2-(3-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one.

Crystal Structure and Molecular Stacking

• Crystallization and Molecular Stacking Characteristics: Research by Kubicki and Wagner (2008) explored the crystallization properties of similar 4-nitroimidazole derivatives, highlighting the significance of molecular stacking and crystal structure, which may relate to the compound .

Enzyme Inhibition Properties

• Enzyme Inhibition Activities: Behçet et al. (2018) investigated the enzyme inhibition activities of benzimidazolium salts, including compounds related to 1-hydroxy-2-(3-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one. They observed significant inhibitory action against enzymes like acetylcholinesterase and carbonic anhydrase isoforms (Behçet et al., 2018).

Optoelectronic Properties and Electroluminescence

• Aggregation-Induced Emission and Mechanochromism: Zhang et al. (2018) synthesized benzimidazole derivatives showcasing aggregation-induced emission and mechanochromism, useful in organic optoelectronics. This study could be relevant to understanding the optoelectronic properties of 1-hydroxy-2-(3-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one (Zhang et al., 2018).

Antimicrobial and Anticancer Potential

• Antimicrobial and Anticancer Applications: Hosamani et al. (2009) conducted a study on 5-nitro-2-aryl substituted-1H-benzimidazole libraries, demonstrating significant in vitro antimicrobial activity. This finding is relevant to the potential antimicrobial and anticancer applications of related benzimidazole derivatives (Hosamani et al., 2009).